molecular formula C12H14O3 B8290871 3-(3-Methoxyphenyl)-but-2-enoic acid Methyl Ester

3-(3-Methoxyphenyl)-but-2-enoic acid Methyl Ester

Cat. No. B8290871
M. Wt: 206.24 g/mol
InChI Key: BXGLCZGBFLRXRY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(3-Methoxyphenyl)-but-2-enoic acid Methyl Ester is a useful research compound. Its molecular formula is C12H14O3 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(3-Methoxyphenyl)-but-2-enoic acid Methyl Ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3-Methoxyphenyl)-but-2-enoic acid Methyl Ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-(3-Methoxyphenyl)-but-2-enoic acid Methyl Ester

Molecular Formula

C12H14O3

Molecular Weight

206.24 g/mol

IUPAC Name

methyl 3-(3-methoxyphenyl)but-2-enoate

InChI

InChI=1S/C12H14O3/c1-9(7-12(13)15-3)10-5-4-6-11(8-10)14-2/h4-8H,1-3H3

InChI Key

BXGLCZGBFLRXRY-UHFFFAOYSA-N

Canonical SMILES

CC(=CC(=O)OC)C1=CC(=CC=C1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-(3-Methoxyphenyl)ethanone (15 g, 0.1 mmol) and methyl(triphenylphosphoranylidene)acetate (62 g, 0.186 mmol) in toluene (75 ml) were heated at 100° C. for 2 days. After allowing cooling to ambient temperature the solvent was removed under reduced pressure to give crude product. Precipitation with EtOAc and heptane followed by flash chromatography of the concentrated mother liquor on silica (eluent: 20% EtOAc in heptane) afforded the product as a mixture of geometric isomers (21.8 g, 86%).
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
62 g
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.